Cas no 81321-15-5 (Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate)

• Product Name: Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate
• CAS No: 81321-15-5
• MF: C₈H₇NO₂S₂
• MW: 213.27667927742
• MDL: MFCD00052073
• CID: 719944
• PubChem ID: 2777569
• Update Time: 2025-06-08

Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-isothiocyanato-4-methyl-, methyl ester
• METHYL 3-ISOTHIOCYANATO-4-METHYLTHIOPHENE-2-CARBOXYLATE
• methyl 3-isothiocyanato4-methylthiophene-2-carboxylate
• METHYL3-ISOTHIOCYANATO-4-METHYLTHIOPHENE-2-CARBOXYLATE
• A917060
• KPNVCXWHPJMBJP-UHFFFAOYSA-N
• 4-methyl-3-isothiocyanato-2-thiophenecarboxylic acid methyl ester
• EN300-5451565
• AS-9280
• 81321-15-5
• SCHEMBL2920208
• AKOS025117112
• DTXSID70380568
• MFCD00052073
• FT-0628566
• G62804
• Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate

• MDL： MFCD00052073
• Inchi： 1S/C8H7NO2S2/c1-5-3-13-7(8(10)11-2)6(5)9-4-12/h3H,1-2H3
• InChI Key： KPNVCXWHPJMBJP-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1C(=O)OC)N=C=S

Computed Properties

• Exact Mass: 212.99200
• Monoisotopic Mass: 212.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 56-58°C
• Boiling Point: 358.6±42.0 °C at 760 mmHg
• Flash Point: 170.7±27.9 °C
• PSA: 98.99000
• LogP: 2.57740
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate

Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate (CAS No. 81321-15-5): An Overview of Its Structure, Properties, and Applications

Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate (CAS No. 81321-15-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinct structural features, has shown promise in various applications, including pharmaceuticals, agrochemicals, and functional materials.

The molecular structure of Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate is composed of a thiophene ring substituted with a methyl group at the 4-position and an isothiocyanato group at the 3-position, with a methyl ester group attached to the 2-position carboxylic acid. This intricate arrangement imparts the compound with unique chemical properties and reactivity profiles.

Recent studies have highlighted the potential of Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate in medicinal chemistry. The isothiocyanato functional group is known for its ability to form covalent bonds with nucleophilic residues in proteins, making it a valuable scaffold for the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in cancer cell proliferation.

In addition to its medicinal applications, Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate has shown promise in the development of functional materials. The thiophene ring and its substituents can enhance the electronic and optical properties of polymers and small molecules. Research conducted at the University of California, Berkeley, explored the use of this compound as a building block for organic semiconductors, which could have implications for next-generation electronic devices.

The synthesis of Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate typically involves multi-step reactions, including the formation of the thiophene ring and subsequent functionalization. A common synthetic route involves the reaction of 4-methylthiophene-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride, followed by reaction with methyl alcohol to form the methyl ester. The isothiocyanato group can then be introduced through a series of reactions involving thiourea and appropriate coupling agents.

The physical properties of Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate are also noteworthy. It is a solid at room temperature with a melting point ranging from 60 to 65°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. These properties make it suitable for various chemical processes and applications.

Safety considerations are essential when handling Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, Methyl 3-Isothiocyanato-4-methylthiophene-2-carboxylate (CAS No. 81321-15-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in fields such as medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.